1-benzyl-7-methyloctahydropyrido[4,3-e][1,4]oxazepin-2(3H)-one

• IUPAC Name: 1-benzyl-7-methyl-5,5a,6,8,9,9a-hexahydropyrido[4,3-e][1,4]oxazepin-2-one
• InChI: InChI=1S/C16H22N2O2/c1-17-8-7-15-14(10-17)11-20-12-16(19)18(15)9-13-5-3-2-4-6-13/h2-6,14-15H,7-12H2,1H3
• InChI Key: NKILXRBYTZTPJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2C(C1)COCC(=O)N2CC3=CC=CC=C3
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• CAS No.: 2310083-62-4

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as 1,3-oxazepines, can be synthesized via a cycloaddition reaction of Schiff bases with maleic and phthalic anhydrides. Additionally, 1,2,3-triazole ring systems can be synthesized via 1,3-dipolar cycloaddition reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple ring systems. The 1,3-oxazepine ring system is an unsaturated non-aromatic seven-membered heterocyclic ring containing two heteroatoms (oxygen and nitrogen).

Scientific Research Applications

Synthesis and Antagonistic Activity

• A series of novel N-benzylcarboxamide derivatives, including compounds related to 1-benzyl-7-methyloctahydropyrido[4,3-e][1,4]oxazepin-2(3H)-one, were synthesized and showed atropisomerism and NK1-antagonistic activity. This indicates the potential of such compounds in receptor recognition and therapeutic applications (Ishichi, Ikeura, & Natsugari, 2004).

Antimitotic Activity

• Benzopyridooxathiazepine derivatives, structurally related to the given compound, have shown significant potential as antimitotic agents. Their activity against various tumor cell lines and their role in inhibiting tubulin polymerization were highlighted, showing the compound's potential in cancer research (Gallet et al., 2009).

HIV-1 Reverse Transcriptase Inhibition

• Similar compounds have been found to inhibit HIV-1 reverse transcriptase, suggesting the potential of this compound in antiviral research, particularly for HIV (Klunder et al., 1992).

Dopaminergic Activity

• Research on benzazepines, a related class of compounds, has shown their potential in modulating dopaminergic activity. This suggests a possible research avenue for the subject compound in neurological disorders or as a dopaminergic agent (Pfeiffer et al., 1982).

Optically Active Hybrid Synthesis

• The synthesis of optically active hybrid compounds related to the subject compound has been achieved. This research opens up possibilities in creating specific stereoisomers for targeted therapeutic uses (Torres & Rebolledo, 2016).

Antibacterial Activities

• Certain derivatives of this compound have demonstrated potent antibacterial activities, particularly against gram-positive bacteria. This suggests potential applications in developing new antibacterial drugs (Tsubouchi et al., 1994).